Cas no 2877664-28-1 (4-{1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine)

• Product Name: 4-{1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine
• CAS No: 2877664-28-1
• MF: C₁₆H₂₀F₂N₂OS
• MW: 326.404609680176
• CID: 5309352
• PubChem ID: 165433054
• Update Time: 2025-05-22

4-{1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 2877664-28-1
• 4-{1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine
• AKOS040879525
• F6802-8436
• [1-[(3,5-Difluorophenyl)methyl]-3-pyrrolidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C16H20F2N2OS/c17-14-7-12(8-15(18)9-14)10-19-2-1-13(11-19)16(21)20-3-5-22-6-4-20/h7-9,13H,1-6,10-11H2
• InChI Key： HNDNVFAHRAAUSE-UHFFFAOYSA-N
• SMILES： C(C1CCN(CC2=CC(F)=CC(F)=C2)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 326.12644076g/mol
• Monoisotopic Mass: 326.12644076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.3±45.0 °C(Predicted)
• pka: 8.21±0.40(Predicted)

Additional information on 4-{1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine

Comprehensive Overview of 4-{1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine (CAS No. 2877664-28-1)

In the rapidly evolving field of medicinal chemistry, 4-{1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine (CAS No. 2877664-28-1) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a pyrrolidine scaffold with a thiomorpholine moiety, offering a promising avenue for drug discovery. Researchers are particularly intrigued by its molecular interactions and bioavailability, which are critical for targeting specific biological pathways.

The compound's 3,5-difluorophenyl group enhances its lipophilicity, a property often sought after in the design of central nervous system (CNS) drugs. This aligns with current trends in neuroscience research, where blood-brain barrier permeability is a hot topic. Recent studies suggest that modifications to the pyrrolidine-3-carbonyl segment could further optimize its pharmacokinetic profile, making it a candidate for treating neurodegenerative diseases like Alzheimer's or Parkinson's.

From a synthetic chemistry perspective, the thiomorpholine ring in CAS No. 2877664-28-1 introduces sulfur-based reactivity, which is gaining attention in click chemistry and bioconjugation applications. This is particularly relevant given the growing demand for proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's carbonyl linkage also provides a versatile handle for further derivatization, catering to the needs of high-throughput screening platforms.

In the context of drug repurposing, 4-{1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine has been explored for its potential in oncology research. Its ability to modulate protein-protein interactions (PPIs) could address challenges in cancer immunotherapy, a field where small-molecule PPI inhibitors are highly sought after. Computational models predict favorable binding affinities with several kinase targets, sparking interest in its use as a scaffold for kinase inhibitors.

Environmental and green chemistry considerations are also part of the discourse surrounding this compound. The difluorophenyl group's stability under physiological conditions reduces the risk of toxic metabolites, aligning with the pharmaceutical industry's push toward sustainable drug design. Moreover, its synthetic route has been optimized to minimize hazardous waste, reflecting broader trends in green synthesis methodologies.

As the scientific community continues to investigate CAS No. 2877664-28-1, its role in fragment-based drug discovery (FBDD) is becoming increasingly apparent. The compound's moderate size and privileged structure make it an ideal starting point for lead optimization. This is especially pertinent given the rising popularity of AI-driven drug design, where such fragments are used to train machine learning models for virtual screening.

In summary, 4-{1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine represents a multifaceted tool for modern drug discovery. Its applications span CNS therapeutics, oncology, and bioconjugation chemistry, while its synthetic accessibility and drug-like properties ensure its relevance in both academic and industrial settings. Future research will likely focus on elucidating its structure-activity relationships (SAR) and expanding its utility in precision medicine initiatives.